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Compound of Interest

Compound Name: Rivulobirin E

Cat. No.: B018884

Initial investigations into Rivulobirin E as a tool for studying viral replication have revealed a
significant lack of publicly available scientific data, precluding the creation of detailed
application notes and protocols as requested. While identified as a distinct chemical entity, its
biological activity and mechanisms of action remain largely undocumented in peer-reviewed
literature.

Rivulobirin E is cataloged with the CAS Number 237407-59-9.[1] Information from chemical
suppliers presents conflicting descriptions. One source characterizes it as a synthetic antiviral
compound purported to function by inhibiting viral RNA polymerase, thereby halting the
replication of the viral genome within a host cell.[1] Another source describes Rivulobirin E as
a natural coumarin isolated from the roots of Heracleum candicans.

Despite these classifications, a comprehensive search of scientific databases has yielded no
published studies detailing the antiviral efficacy of Rivulobirin E. Consequently, essential
guantitative data, such as the 50% effective concentration (EC50) and 50% cytotoxic
concentration (CC50) against any specific viruses, are not available. The absence of this
fundamental data makes it impossible to construct the requested tables and protocols for its
use in a research setting.

The initial ambiguity surrounding the name "Rivulobirin E" and its similarity to the well-
established antiviral drug Ribavirin and the anticoagulant Rivaroxaban has been resolved. It is
confirmed to be a separate and distinct molecule.
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Due to the current scarcity of research on Rivulobirin E, we are unable to provide the detailed
application notes, experimental protocols, and data visualizations requested. Further research
and publication in the scientific community are required to elucidate the potential of Rivulobirin
E as a tool for studying viral replication.

Alternative Well-Characterized Antiviral Agent:
Ribavirin

For researchers interested in a well-documented antiviral agent for studying viral replication, we
can provide extensive information on Ribavirin. Ribavirin is a broad-spectrum antiviral drug with

a long history of use and a wealth of available data on its mechanism of action, antiviral activity
against a wide range of viruses, and established experimental protocols.

Should you be interested in receiving a detailed report on Ribavirin, including quantitative data,
experimental protocols, and pathway diagrams, please let us know.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Rivulobirin E | 237407-59-9 | MJA40759 | Biosynth [biosynth.com]

« To cite this document: BenchChem. [Rivulobirin E: An Enigmatic Antiviral Compound with
Limited Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018884+#rivulobirin-e-as-a-tool-for-studying-viral-
replication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b018884?utm_src=pdf-body
https://www.benchchem.com/product/b018884?utm_src=pdf-body
https://www.benchchem.com/product/b018884?utm_src=pdf-body
https://www.benchchem.com/product/b018884?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/MJA40759/237407-59-9-rivulobirin-e
https://www.benchchem.com/product/b018884#rivulobirin-e-as-a-tool-for-studying-viral-replication
https://www.benchchem.com/product/b018884#rivulobirin-e-as-a-tool-for-studying-viral-replication
https://www.benchchem.com/product/b018884#rivulobirin-e-as-a-tool-for-studying-viral-replication
https://www.benchchem.com/product/b018884#rivulobirin-e-as-a-tool-for-studying-viral-replication
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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